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Compound of Interest

Compound Name: 2-Butylheptanoic acid

CAS No.: 22058-70-4

Cat. No.: B15482906

Get Quote

This technical guide provides a comprehensive overview of 2-butylheptanoic acid, including

its chemical identity, physicochemical properties, synthesis, and potential biological

significance. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical research.

Chemical Identity and Nomenclature
2-Butylheptanoic acid is a branched-chain fatty acid (BCFA). Structurally, it consists of a

heptanoic acid backbone with a butyl group attached to the alpha-carbon (carbon 2).

Molecular Formula: C₁₁H₂₂O₂

Structure:

It is important to note a common point of confusion with a similar compound, 2-butyloctanoic

acid. While 2-butylheptanoic acid has a total of 11 carbon atoms, 2-butyloctanoic acid has 12

carbon atoms.

Nomenclature Disambiguation:
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Compound
Name

Base Chain Branch
Total
Carbons

Molecular
Formula

CAS
Number

2-

Butylheptanoi

c acid

Heptanoic

acid (C7)
Butyl (C4) 11 C₁₁H₂₂O₂ Not assigned

2-

Butyloctanoic

acid

Octanoic acid

(C8)
Butyl (C4) 12 C₁₂H₂₄O₂

27610-92-

0[1]

Currently, a specific CAS Registry Number has not been assigned to 2-butylheptanoic acid.

The PubChem Compound ID is 12424121.[2][3] For the closely related 2-butyloctanoic acid,

the CAS number is 27610-92-0.[1][4]

Physicochemical Properties
Detailed experimental data for 2-butylheptanoic acid is scarce. However, properties can be

estimated based on its structure and data from similar branched-chain fatty acids. The following

table summarizes computed properties for 2-butylheptanoic acid and experimental data for

related compounds.

Table of Physicochemical Data:

Property
2-Butylheptanoic
acid (Computed)

2-Butyloctanoic
acid (Experimental)

2-Methylheptanoic
acid (Experimental)

Molecular Weight 186.29 g/mol [2] 200.32 g/mol [1][4][5] 144.21 g/mol

Boiling Point Not available 230 °C (lit.)[4] 140 °C at 40 hPa

Density Not available
0.887 g/mL at 25 °C

(lit.)[4]
0.92 g/cm³ at 20 °C

Refractive Index Not available n20/D 1.438 (lit.)[4] Not available

Flash Point Not available 113 °C (closed cup) >110 °C
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Synthesis of 2-Butylheptanoic Acid
A specific, optimized synthesis protocol for 2-butylheptanoic acid is not readily available in the

literature. However, its synthesis can be achieved through established methods for the

preparation of α-alkylated carboxylic acids. A common and effective method is the malonic

ester synthesis.

This protocol describes a general procedure for the synthesis of 2-butylheptanoic acid
starting from diethyl malonate.

Materials:

Diethyl malonate

Sodium ethoxide

1-Bromopentane

1-Bromobutane

Potassium hydroxide

Hydrochloric acid

Ethanol

Diethyl ether

Anhydrous magnesium sulfate

Procedure:

First Alkylation: Diethyl malonate is deprotonated with a strong base, such as sodium

ethoxide in ethanol, to form a resonance-stabilized enolate. This enolate is then alkylated

with a primary alkyl halide, in this case, 1-bromopentane, via an Sₙ2 reaction.

Second Alkylation: The resulting mono-alkylated malonic ester is treated again with sodium

ethoxide to form another enolate. This is subsequently alkylated with 1-bromobutane.
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Hydrolysis and Decarboxylation: The dialkylated malonic ester is then hydrolyzed to the

corresponding dicarboxylic acid by heating with a strong base like potassium hydroxide.

Acidification with hydrochloric acid yields the substituted malonic acid.

Decarboxylation: The substituted malonic acid is then heated, which causes it to

decarboxylate, yielding the final product, 2-butylheptanoic acid.

Purification: The crude product can be purified by extraction followed by distillation under

reduced pressure.

Diagram of Synthesis Workflow:
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Step 1: First Alkylation

Step 2: Second Alkylation

Step 3: Hydrolysis & Decarboxylation

Diethyl Malonate

Enolate Formation

1. NaOEt, EtOH

Mono-alkylated Ester

2. 1-Bromopentane

Enolate Formation

1. NaOEt, EtOH

Dialkylated Ester

2. 1-Bromobutane

Substituted Malonic Acid

1. KOH, H₂O, Δ
2. H₃O⁺

2-Butylheptanoic Acid

Δ (-CO₂)

Click to download full resolution via product page
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Caption: A proposed workflow for the synthesis of 2-butylheptanoic acid via the malonic ester

pathway.

Biological Activity and Potential Applications
While specific studies on 2-butylheptanoic acid are limited, the broader class of branched-

chain fatty acids (BCFAs) is known to possess various biological activities. BCFAs are found in

dairy products and are synthesized by gut microbiota.[1][6]

Potential Biological Roles of BCFAs:

Anti-inflammatory Effects: BCFAs have been shown to possess anti-inflammatory properties.

[7]

Modulation of Lipid Metabolism: Studies suggest that BCFAs can influence lipid metabolism,

potentially affecting cholesterol levels and fatty acid profiles in the body.[4]

Gut Microbiota Interaction: As products of and substrates for gut bacteria, BCFAs play a role

in the host-microbiome interaction.[4]

Anticancer Activity: Some research indicates that BCFAs may exhibit cytotoxic effects

against cancer cells and can modulate metabolic pathways in cancer.[2][4]

The applications of related branched-chain fatty acids like 2-butyloctanoic acid include use in

lubricants, greases, and as intermediates in the synthesis of plasticizers.[8] In the cosmetics

industry, they can function as emollients and surfactants.[5][8]

Diagram of Potential BCFA Signaling Impacts:
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Caption: General signaling impacts of branched-chain fatty acids in biological systems.

Safety and Handling
Specific safety data for 2-butylheptanoic acid is not available. For the related compound, 2-

butyloctanoic acid, GHS hazard classifications indicate that it may cause skin irritation, serious

eye irritation, and respiratory irritation.[5] Standard laboratory safety precautions, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be

employed when handling this class of compounds. Work should be conducted in a well-

ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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